5-(fluoromethyl)-1,2-oxazole-3-carboxylic Acid

• IUPAC Name: 5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C5H4FNO3/c6-2-3-1-4(5(8)9)7-10-3/h1H,2H2,(H,8,9)
• InChI Key: WVUKMWOGVJZCSS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(ON=C1C(=O)O)CF
• Molecular Formula: C5H4FNO3
• DSSTOX Substance ID: DTXSID80438807
• Molecular Weight: 145.09 g/mol
• CAS RN: 145441-16-3

Description

5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid is a fluorinated compound with the CAS Number: 145441-16-3. It has a molecular weight of 145.09 and its IUPAC name is 5-(fluoromethyl)-3-isoxazolecarboxylic acid. The compound is stored at a temperature of 4 degrees Celsius and has a purity of 95%. It appears as a powder and has a melting point of 142-144 degrees Celsius.

Synthesis Analysis

The synthesis of fluorinated compounds like 5-(fluoromethyl)-1,2-oxazole-3-carboxylic Acid has been a topic of interest in recent years. Fluorination and fluoroalkylation are the major strategies used for the construction of carbon–fluorine bonds and fluorinated carbon–carbon bonds, respectively. The direct formation of the C-F bond by fluorinase is considered the most effective and promising method.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5-(fluoromethyl)-1,2-oxazole-3-carboxylic Acid include a molecular weight of 145.09, a melting point of 142-144 degrees Celsius, and it appears as a powder.

Scientific Research Applications

Biorefinery Research and Hydrophobic Analog Derivatives

5-(Hydroxymethyl)furfural (HMF), produced by the acid-catalyzed dehydration of biomass-derived hexoses, serves as a renewable chemical intermediate in biorefinery research for fuels, chemicals, and materials. However, HMF’s hydrophilicity and poor stability hinder its economic viability. Hydrophobic analogs of HMF offer promising alternatives. Some notable derivatives include:

• .

Antitumor Activity

Derivatives of 5-fluorouracil (5-FU) have been synthesized, and some exhibit antitumor activity against tumor cell lines both in vitro and in vivo. .

Safety and Hazards

The safety data sheet for 5-(fluoromethyl)-1,2-oxazole-3-carboxylic Acid suggests using water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as suitable extinguishing media. It also advises firefighters to wear self-contained breathing apparatus if necessary.

Mechanism of Action

Target of Action

It is known that fluorinated compounds like 5-fluorouracil (5-fu) have a significant impact on non-coding rnas, which play a crucial role in the response of patients to 5-fu . These transcripts can modulate cancer-related pathways, cell apoptosis, autophagy, epithelial–mesenchymal transition, and other aspects of cell behavior .

Mode of Action

Fluorinated compounds like 5-fu are known to cause dna damage due to misincorporation of dutp, which is highly dependent on the levels of the pyrophosphatase dutpase . This process eventually leads to DNA strand breaks and cell death .

Biochemical Pathways

Non-coding rnas can affect cell response to 5-fu by modulating multiple biological signaling pathways such as hippo/yap, wnt/β-catenin, hedgehog, nf-kb, and notch cascades .

Pharmacokinetics

It is known that the oral absorption of 5-fu is incomplete with a short biological half-life and an obvious peak-valley phenomenon, leading to the frequent administration requirement and severe side effects .

Result of Action

It is known that 5-fu and its metabolites inhibit dna synthesis through inhibition of thymidylate synthetase . This leads to the misincorporation of fluoronucleotides into RNA and DNA, disrupting normal RNA processing and function .

Action Environment

It is known that the success of suzuki–miyaura cross-coupling, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction, originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .